Cas no 2229168-92-5 (N,N-dimethyl-4-(2-oxoethyl)benzamide)

• Product Name: N,N-dimethyl-4-(2-oxoethyl)benzamide
• CAS No: 2229168-92-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6536567
• PubChem ID: 145181049
• Update Time: 2025-07-21

N,N-dimethyl-4-(2-oxoethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(2-oxoethyl)benzamide
• 2229168-92-5
• EN300-1749705

• Inchi： 1S/C11H13NO2/c1-12(2)11(14)10-5-3-9(4-6-10)7-8-13/h3-6,8H,7H2,1-2H3
• InChI Key： YWTMXAWCOVJDGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CC=O)=CC=1)N(C)C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4Ų

Additional information on N,N-dimethyl-4-(2-oxoethyl)benzamide

Research Brief on N,N-dimethyl-4-(2-oxoethyl)benzamide (CAS: 2229168-92-5): Recent Advances and Applications

N,N-dimethyl-4-(2-oxoethyl)benzamide (CAS: 2229168-92-5) is a bioactive compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of N,N-dimethyl-4-(2-oxoethyl)benzamide is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the development of selective inhibitors of protein kinases involved in cancer progression. The research highlighted its ability to form stable interactions with the ATP-binding sites of target kinases, thereby inhibiting their activity. This finding opens new avenues for the design of next-generation anticancer drugs.

In addition to its applications in oncology, N,N-dimethyl-4-(2-oxoethyl)benzamide has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv reported that derivatives of this compound exhibit neuroprotective effects in in vitro models of Alzheimer's disease. The study suggested that these derivatives could modulate amyloid-beta aggregation, a hallmark of the disease, and reduce oxidative stress in neuronal cells. While further in vivo studies are needed, these preliminary results are promising for the development of new therapeutic strategies.

The synthetic versatility of N,N-dimethyl-4-(2-oxoethyl)benzamide has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, one-pot synthesis method for this compound, achieving high yields and purity under mild reaction conditions. This methodological advancement is expected to facilitate its broader use in medicinal chemistry and drug discovery pipelines. Furthermore, computational studies have provided insights into the compound's reactivity and potential for further functionalization, as detailed in a recent ACS Omega publication.

Despite these promising developments, challenges remain in the optimization of N,N-dimethyl-4-(2-oxoethyl)benzamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a valuable candidate for continued investigation. Researchers are encouraged to explore its potential in other disease areas, such as inflammation and infectious diseases, where its mechanism of action may prove beneficial.

In conclusion, N,N-dimethyl-4-(2-oxoethyl)benzamide (CAS: 2229168-92-5) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its recent applications in kinase inhibition and neuroprotection underscore its versatility as a pharmacophore. As synthetic methodologies improve and biological studies advance, this compound is poised to play an increasingly important role in the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across a broader range of indications.